Cas no 1506811-42-2 (2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine)

• Product Name: 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine
• CAS No: 1506811-42-2
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 5957824
• PubChem ID: 165627380
• Update Time: 2025-07-01

2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine
• 1506811-42-2
• EN300-1793083

• Inchi： 1S/C9H16N2/c1-6(4-10)9-7(2)5-11-8(9)3/h5-6,11H,4,10H2,1-3H3
• InChI Key： RCHNZBBKQRAVJP-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(=C1C)C(C)CN

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine

Introduction to 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine (CAS No. 1506811-42-2)

2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1506811-42-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivative class, characterized by a five-membered aromatic ring containing one nitrogen atom. The presence of two methyl groups at the 2 and 4 positions of the pyrrole ring, along with an amine functional group attached to a propyl chain at the 3-position, contributes to its unique chemical properties and potential biological activities.

The structural features of 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine make it a promising candidate for further investigation in drug discovery. Pyrrole derivatives are well-known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound may influence its interaction with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrole-based compounds. Studies have demonstrated that modifications in the pyrrole ring can significantly alter the biological activity of these molecules. For instance, 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are critical targets in various diseases.

The synthesis of 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine involves multi-step organic reactions, typically starting from commercially available precursors such as 2,4-dimethylpyrrole. The introduction of the propylamine group at the 3-position of the pyrrole ring requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in further research.

One of the most compelling aspects of 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine is its potential application in oncology research. Pyrrole derivatives have shown promise as antitumor agents due to their ability to interfere with critical pathways involved in cancer cell proliferation and survival. Research is ongoing to identify how this compound interacts with specific cancer-related targets, such as tyrosine kinases and cyclin-dependent kinases (CDKs). Early findings indicate that it may inhibit the activity of these enzymes, leading to reduced tumor growth and enhanced apoptosis.

Another area of interest is the antimicrobial properties of 2-(2,4-dimethyl-1H-pyrrol-3-yl)propan-1-amine. Antibiotic resistance is a growing global health concern, prompting researchers to seek novel antimicrobial agents. Pyrrole-based compounds have demonstrated efficacy against various bacterial strains, including multidrug-resistant pathogens. The structural features of this compound may contribute to its ability to disrupt bacterial cell membranes or inhibit essential metabolic processes. Further studies are needed to elucidate its mechanism of action and optimize its antimicrobial potency.

The compound's potential role in neurological disorders is also being explored. Pyrrole derivatives have been implicated in modulating neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. Research suggests that this compound may interact with receptors involved in neuroprotection and inflammation, potentially offering therapeutic benefits for patients suffering from these debilitating conditions.

In conclusion,2-(2,4-dimethyl-1H-pyrrol-3-yiopropenylamine (CAS No. 1506811 -42 - 20 is a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of a pyrrole ring with methyl substitutions and an amine functional group positions it as a valuable scaffold for drug discovery efforts aimed at treating cancer、infection、and neurological diseases。As research continues，the full therapeutic spectrum of this compound will likely become more apparent，leading to new opportunities for clinical translation。